Cas no 2034572-61-5 (1-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(propan-2-yl)urea)

• Product Name: 1-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(propan-2-yl)urea
• CAS No: 2034572-61-5
• MF: C₁₄H₂₃N₃O₂S
• MW: 297.416321992874
• CID: 6062260
• PubChem ID: 92065226
• Update Time: 2025-05-19

1-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(propan-2-yl)urea
• 1-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-3-(propan-2-yl)urea
• AKOS026700779
• F6353-6020
• 2034572-61-5
• 1-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-3-propan-2-ylurea
• 1-(2-(furan-3-yl)-2-thiomorpholinoethyl)-3-isopropylurea

• Inchi： 1S/C14H23N3O2S/c1-11(2)16-14(18)15-9-13(12-3-6-19-10-12)17-4-7-20-8-5-17/h3,6,10-11,13H,4-5,7-9H2,1-2H3,(H2,15,16,18)
• InChI Key： OSGVKYWTZOTULE-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1=COC=C1)CNC(NC(C)C)=O

Computed Properties

• Exact Mass: 297.15109816g/mol
• Monoisotopic Mass: 297.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.8Ų

Additional information on 1-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(propan-2-yl)urea

Introduction to 1-2-(Furan-3-yl)-2-(Thiomorpholin-4-yl)ethyl-3-(Propan-2-yl)urea (CAS No. 2034572-61-5)

1-2-(Furan-3-yl)-2-(Thiomorpholin-4-yl)ethyl-3-(propan-2-yl)urea (CAS No. 2034572-61-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-2-(Furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(propan-2-yl)urea is particularly noteworthy. The presence of a furan ring and a thiomorpholine moiety imparts distinct properties to the molecule, making it an interesting candidate for drug development. The furan ring, a five-membered aromatic heterocycle, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The thiomorpholine group, on the other hand, is a sulfur-containing heterocycle that can confer lipophilicity and flexibility to the molecule, potentially improving its pharmacokinetic properties.

The synthesis of 1-2-(Furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(propan-2-yl)urea involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common approach involves the reaction of 3-bromofuran with thiomorpholine to form the intermediate, followed by coupling with isopropylamine and urea formation. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it feasible to produce this compound on a larger scale for further research and development.

In terms of biological activities, 1-2-(Furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(propan-2-yl)urea has been studied for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. Additionally, it has demonstrated anti-proliferative effects on cancer cell lines, suggesting its potential as an anticancer agent. These findings have sparked interest in exploring its therapeutic applications in inflammatory diseases and cancer.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-2-(Furan-3-yl)-2-(thiomorpholin-4-y l)ethyl -3 -(propan - 2 - yl )urea. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.

Beyond its therapeutic potential, 1 - 2 -(Furan - 3 - yl ) - 2 -(thiomorpholin - 4 - yl )ethyl - 3 -(propan - 2 - yl )urea has also been investigated for its use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents, allowing for non-invasive monitoring of disease progression and treatment response. This application could significantly enhance the precision of medical diagnostics and personalized medicine approaches.

In conclusion, 1 - 2 -(Furan - 3 - yl ) - 2 -(thiomorpholin - 4 - yl )ethyl - 3 -(propan - 2 - yl )urea (CAS No. 2034572 - 61 - 5) represents a promising candidate in the realm of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool for both therapeutic and diagnostic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for future advancements in healthcare.